Cas no 1662682-36-1 (1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1662682-36-1
• MF: C₁₇H₂₃BN₂O₃
• MW: 314.187124490738
• CID: 5275266
• Update Time: 2026-03-09

1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-methoxy-1-(phenylmethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C17H23BN2O3/c1-16(2)17(3,4)23-18(22-16)14-12-20(19-15(14)21-5)11-13-9-7-6-8-10-13/h6-10,12H,11H2,1-5H3
• InChI Key： PQGKUCLXQJXYSH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(B2OC(C)(C)C(C)(C)O2)C(OC)=N1

Additional information on 1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Comprehensive Overview of 1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1662682-36-1)

The compound 1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1662682-36-1) is a boronic ester derivative of pyrazole, a heterocyclic aromatic organic compound. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of the dioxaborolane moiety makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in organic synthesis.

In recent years, the demand for boron-containing compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in 1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole due to its stability and reactivity, which are critical for developing novel therapeutics. The compound's benzyl and methoxy groups further enhance its potential as a building block for designing molecules with tailored biological activities.

One of the most frequently searched questions in the field is: "What are the applications of pyrazole derivatives in medicine?" This compound, with its pyrazole core, is being explored for its anti-inflammatory, antimicrobial, and anticancer properties. Its boronic ester functionality also opens doors to targeted drug delivery systems, a hot topic in precision medicine. Additionally, the tetramethyl-1,3,2-dioxaborolane group is known for improving the pharmacokinetic profiles of drug candidates, making it a key focus in modern medicinal chemistry.

From a synthetic chemistry perspective, CAS No. 1662682-36-1 is often discussed in forums and research papers addressing "efficient methods for boron incorporation in heterocycles." The compound's stability under various reaction conditions makes it a preferred choice for chemists working on complex molecular architectures. Its compatibility with palladium-catalyzed reactions aligns with the growing trend of green chemistry, where researchers aim to minimize waste and improve atom economy.

Another area of interest is the compound's potential role in agrochemical development. With the increasing need for sustainable crop protection solutions, 1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is being investigated for its herbicidal and fungicidal activities. The methoxy group, in particular, is known to influence the bioavailability and environmental persistence of such compounds, making it a critical factor in designing eco-friendly agrochemicals.

In material science, this compound is gaining traction for its potential use in organic electronics and photovoltaic devices. The dioxaborolane moiety can act as a electron-withdrawing group, which is essential for tuning the optoelectronic properties of organic semiconductors. This aligns with the global push toward renewable energy and the development of more efficient solar cells.

To summarize, 1-benzyl-3-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS No. 1662682-36-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structural attributes and reactivity profile make it a valuable asset in both academic and industrial research settings. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and beyond.